Iron decorated ultrathin cobaltous hydroxide nanoflakes with impressive electrochemical reactivity for aqueous Zn batteries†

Chemical Communications Pub Date: 2022-02-24 DOI: 10.1039/D2CC00475E

Abstract

The main bottlenecks of current Co-based cathodes are their relatively low capacity and inferior reversibility. Here, we report Fe decorated cobaltous hydroxide (FCO) nanoflakes with vastly improved capacity and cycling stability via an efficient surface activation approach, which function as an advanced cathode for Co–Zn batteries. In comparison with the pristine cobaltous hydroxide (CO), the FCO sample owns higher electrochemical reactivity and a larger electrochemical surface area, endowing it with impressive electrochemical properties.

Graphical abstract: Iron decorated ultrathin cobaltous hydroxide nanoflakes with impressive electrochemical reactivity for aqueous Zn batteries
Iron decorated ultrathin cobaltous hydroxide nanoflakes with impressive electrochemical reactivity for aqueous Zn batteries†
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